Cas no 111863-61-7 (Adenosine,N,N''-1,6-hexanediylbis- (9CI))
111863-61-7 structure
Product Name:Adenosine,N,N''-1,6-hexanediylbis- (9CI)
CAS No:111863-61-7
MF:C26H36N10O8
MW:616.626244544983
CID:139909
PubChem ID:183354
Update Time:2025-04-19
Adenosine,N,N''-1,6-hexanediylbis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,N,N''-1,6-hexanediylbis- (9CI)
- (2R,3R,4S,5R)-2-[6-[6-[[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]amino]hexylamino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
- 111863-61-7
- Adenosine, N,N''-1,6-hexanediylbis-
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- Inchi: 1S/C26H36N10O8/c37-7-13-17(39)19(41)25(43-13)35-11-33-15-21(29-9-31-23(15)35)27-5-3-1-2-4-6-28-22-16-24(32-10-30-22)36(12-34-16)26-20(42)18(40)14(8-38)44-26/h9-14,17-20,25-26,37-42H,1-8H2,(H,27,29,31)(H,28,30,32)/t13-,14-,17-,18-,19-,20-,25-,26-/m1/s1
- InChI Key: CMPGORQGZUATMJ-RTZOWOBBSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCCCCCCNC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)O)O
Computed Properties
- Exact Mass: 616.27208
- Monoisotopic Mass: 616.271758
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 44
- Rotatable Bond Count: 13
- Complexity: 849
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 251
- XLogP3: -1.3
Experimental Properties
- Density: 1.84
- Boiling Point: 1061.6°C at 760 mmHg
- Flash Point: 595.8°C
- Refractive Index: 1.831
- PSA: 251.1
- LogP: -1.58060
Adenosine,N,N''-1,6-hexanediylbis- (9CI) Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
111863-61-7 (Adenosine,N,N''-1,6-hexanediylbis- (9CI)) Related Products
- 3080-29-3(L-Adenosine)
- 6025-53-2(trans-Zeatinriboside)
- 4754-39-6(5'-Deoxyadenosine)
- 7689-03-4(Camptothecin)
- 57821-29-1(heparin-like substance: sulodexide*sodium from bo)
- 17659-78-8(N-(3-Methylbutyl)adenosine)
- 5536-17-4(Vidarabine)
- 7724-76-7(N6-Isopentenyladenosine)
- 58-61-7(Adenosine)
- 1867-73-8(N6-Methyladenosine)
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